Cas no 134410-08-5 (1H-Pyrrol-3-ol, 1-(1,1-dimethylethyl)-)
134410-08-5 structure
Product Name:1H-Pyrrol-3-ol, 1-(1,1-dimethylethyl)-
CAS No:134410-08-5
MF:C8H13NO
MW:139.194922208786
CID:1235580
PubChem ID:11051728
Update Time:2025-04-20
1H-Pyrrol-3-ol, 1-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrol-3-ol, 1-(1,1-dimethylethyl)-
- 1-tert-butylpyrrol-3-ol
- DTXSID00453315
- 1-(tert-Butyl)-1H-pyrrol-3-ol
- 134410-08-5
- SCHEMBL20858082
-
- Inchi: 1S/C8H13NO/c1-8(2,3)9-5-4-7(10)6-9/h4-6,10H,1-3H3
- InChI Key: GCPFTQUSBKRZBD-UHFFFAOYSA-N
- SMILES: OC1C=CN(C=1)C(C)(C)C
Computed Properties
- Exact Mass: 139.09979
- Monoisotopic Mass: 139.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 25.2Ų
Experimental Properties
- PSA: 25.16
1H-Pyrrol-3-ol, 1-(1,1-dimethylethyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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